Cas no 112777-38-5 (DL-Alanine, N-(2-methoxy-3-pyridinyl)-, ethyl ester)

• Product Name: DL-Alanine, N-(2-methoxy-3-pyridinyl)-, ethyl ester
• CAS No: 112777-38-5
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 3620936
• PubChem ID: 13901729
• Update Time: 2025-04-22

DL-Alanine, N-(2-methoxy-3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• DL-Alanine, N-(2-methoxy-3-pyridinyl)-, ethyl ester
• Alanine, N-(2-methoxy-3-pyridinyl)-, ethyl ester
• 112777-38-5
• DTXSID901257158
• N-(2-Methoxy-3-pyridinyl)alanine ethyl ester

• Inchi： 1S/C11H16N2O3/c1-4-16-11(14)8(2)13-9-6-5-7-12-10(9)15-3/h5-8,13H,4H2,1-3H3/t8-/m0/s1
• InChI Key： IGSZRMYSWSGOIF-QMMMGPOBSA-N
• SMILES： C(OCC)(=O)[C@H](C)NC1=CC=CN=C1OC

Computed Properties

• Exact Mass: 224.11609238Da
• Monoisotopic Mass: 224.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5Ų